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Compound of Interest

Compound Name: (+)-Magnoflorine lodide

Cat. No.: B7765441

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
(+)-Magnoflorine lodide, a quaternary aporphine alkaloid of significant interest in
pharmacological research. The document details its chemical and physical characteristics,
outlines experimental protocols for its isolation and analysis, and visualizes its interactions with
key biological signaling pathways.

Core Physicochemical and Spectral Data

(+)-Magnoflorine is a naturally occurring quaternary ammonium ion characterized by high
polarity and good water solubility.[1] As an iodide salt, it is typically supplied as an off-white or
light yellow crystalline powder.[2][3] The following tables summarize its key quantitative
properties based on available literature.

Chemical and Physical Properties
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Property Value Source(s)
(6aS)-2,10-dimethoxy-6,6-
dimethyl-5,6,6a,7-tetrahydro-

IUPAC Name _ o [4][5]
4H-dibenzo[de,g]quinolin-6-
ium-1,11-diol iodide

CAS Number 2141-09-5; 4277-43-4 [2][3][41[6]

Molecular Formula C20H24INO4 [2][3]

Molecular Weight 469.31 g/mol [21[3][6]
Off-white crystalline powder;

Appearance ) ) ) [2][3]
White to light yellow solid
252 °C; 248-249 °C (dec.);

Melting Point ~198 °C (dec.); 248 °C; 243 [1112116171

244 °C

Optical Rotation

[0]26_D_ +150.0 (c=0.1,
MeOH); [a]°>_D_ +200.1°
(MeOH)

[1](2]

Solubility

Soluble in Methanol, Ethanol,
DMSO, Chloroform,
Dichloromethane, Ethyl

Acetate, Acetone.

[2]

DMSO: 62.5 mg/mL (133.17
mM)

[3](8]

In Vivo Formulation (= 2.08
mg/mL): 10% DMSO, 40%
PEG300, 5% Tween-80, 45%

saline.

[3](8]

Spectroscopic Data
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Technique Data Source(s)

] 205, 227, 275 nm (for (+)-(S)-
UV-Vis (Amax) ] [9]
Magnoflorine)

320 nm (detection wavelength

[10]
for HPLC)

Parent lon (Cation): m/z
Mass Spectrometry 342 17 9]

MS/MS Fragments: m/z
297.1121, 265.0858, 237.0907  [11]
(from parent m/z 342.1699)

Spectra correspond to
assigned structure. Used for

NMR (tH, 13C) o [12]
definitive structural

confirmation.

Experimental Protocols

This section details common methodologies for the extraction, purification, and analysis of (+)-
Magnoflorine lodide, crucial for ensuring the purity and identity of the compound in research
settings.

General Workflow for Isolation and Purification

The isolation of magnoflorine from plant matrices (e.qg., roots, rhizomes) typically involves an
initial extraction with a polar solvent, followed by purification steps to separate the target
alkaloid from other secondary metabolites.[11][13][14]
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Key Methodologies

[ Plant Material (e.g., Roots) j @ @

Extraction (Soxhlet,
Ultrasound, Maceration)

\

Crude Polar Extract
(Methanol/Ethanol)

\
[ Liquid-Liquid Partition j

\

[ Enriched Alkaloid Fraction j

Chromatographic Purification
(e.g., CPC, HPLC)

Pure (+)-Magnoflorine

Structural Elucidation
(MS, NMR, UV-Vis)

Click to download full resolution via product page

General workflow for the isolation and analysis of (+)-Magnoflorine.
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Analytical Quantification: High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for the quantification of magnoflorine in plant extracts and dietary

supplements.[10]

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) detector.
Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 yum).

Mobile Phase: A gradient elution using a binary solvent system, such as:

o Solvent A: Ammonium acetate buffer

o Solvent B: Acetonitrile

Detection: PDA detection at 320 nm is suitable for magnoflorine.[10]

Quantification: A calibration curve is generated using a certified reference standard of (+)-
Magnoflorine lodide at various concentrations. The peak area of magnoflorine in the
sample is compared to the calibration curve to determine its concentration.

Structural Elucidation: Mass Spectrometry (MS) and
NMR

Mass Spectrometry: Electrospray ionization (ESI) coupled with a mass analyzer (e.g.,
Quadrupole Time-of-Flight, Q-TOF) is used for accurate mass determination and
fragmentation analysis.[11] The parent ion of the magnoflorine cation is observed at m/z
342.17, and its fragmentation pattern (MS/MS) helps confirm the structure.[9][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
the unambiguous structural confirmation of the isolated compound. The chemical shifts,
coupling constants, and correlation signals provide detailed information about the molecular
framework, confirming the aporphine skeleton and the position of substituents.

Biological Activity and Signaling Pathways
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(+)-Magnoflorine exerts its pharmacological effects by modulating several key intracellular
signaling pathways. Understanding these interactions is critical for drug development
professionals.

Anti-Inflammatory Signaling in Rheumatoid Arthritis

In the context of rheumatoid arthritis (RA), magnoflorine has been shown to attenuate
inflammatory responses by simultaneously inhibiting pro-inflammatory pathways and activating
cytoprotective ones.[15]

(+)-Magnoflorine
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Magnoflorine's dual action on inflammatory pathways in RA models.[15]

Cancer Chemosensitization Signaling

Magnoflorine enhances the efficacy of chemotherapeutic agents like doxorubicin (DOX) in
breast cancer models by modulating pathways that control cell survival, apoptosis, and
autophagy.[16][17][18]
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Magnoflorine enhances doxorubicin sensitivity via AKT/mTOR and p38 MAPK.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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